Cas no 1337199-65-1 (1-4-(difluoromethyl)phenylpropan-2-amine)

• Product Name: 1-4-(difluoromethyl)phenylpropan-2-amine
• CAS No: 1337199-65-1
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• MDL: MFCD24225361
• CID: 5618077
• PubChem ID: 84660053
• Update Time: 2025-10-14

1-4-(difluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(difluoromethyl)phenyl]propan-2-amine
• 1337199-65-1
• EN300-2917396
• 1-4-(difluoromethyl)phenylpropan-2-amine

• MDL： MFCD24225361
• Inchi： 1S/C10H13F2N/c1-7(13)6-8-2-4-9(5-3-8)10(11)12/h2-5,7,10H,6,13H2,1H3
• InChI Key： LPCSGXNDVYKSFE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(C)N)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-4-(difluoromethyl)phenylpropan-2-amine

Recent Advances in the Study of 1-4-(Difluoromethyl)phenylpropan-2-amine (CAS: 1337199-65-1) in Chemical Biology and Pharmaceutical Research

The compound 1-4-(difluoromethyl)phenylpropan-2-amine (CAS: 1337199-65-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential clinical implications. The compound's distinct difluoromethyl group and phenylpropan-2-amine backbone make it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the synthetic pathways for 1-4-(difluoromethyl)phenylpropan-2-amine, emphasizing its efficient production through multi-step organic synthesis. Researchers have optimized reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations. The compound's stability under various physiological conditions has also been a focal point, with findings suggesting its suitability for oral administration and systemic distribution. These advancements in synthesis and characterization lay the groundwork for its potential use in preclinical and clinical studies.

Pharmacological investigations of 1-4-(difluoromethyl)phenylpropan-2-amine have revealed its interaction with several neurotransmitter systems, particularly those involving monoamine transporters. Preliminary in vitro and in vivo studies indicate that the compound exhibits moderate affinity for dopamine and serotonin transporters, suggesting potential applications in central nervous system (CNS) disorders. However, its exact mechanism of action remains under investigation, with ongoing studies aiming to elucidate its binding kinetics and downstream effects. These findings underscore the need for further research to fully understand its therapeutic potential and safety profile.

In addition to its CNS-related activities, 1-4-(difluoromethyl)phenylpropan-2-amine has shown promise in other therapeutic areas. Recent reports suggest its potential anti-inflammatory and analgesic properties, possibly mediated through modulation of cytokine production and pain pathways. These findings open new avenues for its application in chronic pain management and inflammatory diseases. Moreover, its structural analogs are being explored for their efficacy in treating metabolic disorders, further expanding the scope of its pharmacological relevance.

Despite these promising developments, challenges remain in the clinical translation of 1-4-(difluoromethyl)phenylpropan-2-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Recent efforts have focused on optimizing its pharmacokinetic properties through structural modifications and formulation strategies. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate its progression toward clinical trials, paving the way for its eventual therapeutic use.

In conclusion, 1-4-(difluoromethyl)phenylpropan-2-amine (CAS: 1337199-65-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique chemical structure, coupled with its diverse pharmacological activities, positions it as a valuable candidate for further investigation. Continued research efforts will be essential to unlock its full therapeutic potential and address the remaining challenges in its development. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing this compound from bench to bedside.